Cas no 596-48-5 (Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-)

• Product Name: Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
• CAS No: 596-48-5
• MF: C₁₉H₁₃N₃O₇
• MW: 395.322424650192
• CID: 375598
• PubChem ID: 136389
• Update Time: 2025-04-19

Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-nitro-a,a-bis(4-nitrophenyl)-
• Methanol, tris (p-nitrophenyl)-
• tris(4-nitrophenyl)methanol
• 4,4'-Trinitrotriphenylmethanol
• 4.4'.4''-Trinitro-triphenylcarbinol
• AC1L38EH
• Hydroxy-tris-(4-nitro-phenyl)-methan
• NCIOpen2_009588
• NSC87329
• Tris-(4-nitro-phenyl)-carbinol
• Tris-(4-nitro-phenyl)-methanol
• Tris(4-nitrotriphenyl)methanol
• tris(p-nitrophenyl)carbinol
• NSC 87329
• 596-48-5
• 4,4''-Trinitrotriphenylmethanol
• NSC-87329
• DTXSID40208280
• Benzenemethanol, 4-nitro-.alpha.,.alpha.-bis(4-nitrophenyl)-
• Benzenemethanol,.alpha.-bis(4-nitrophenyl)-
• Methanol, tris(p-nitrophenyl)-
• tris(p-nitrophenyl)methanol

• Inchi： 1S/C19H13N3O7/c23-19(13-1-7-16(8-2-13)20(24)25,14-3-9-17(10-4-14)21(26)27)15-5-11-18(12-6-15)22(28)29/h1-12,23H
• InChI Key： VITHLMCGSJCNMI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 395.07539
• Monoisotopic Mass: 395.07535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 3.7

Experimental Properties

• Density: 1.5215 (rough estimate)
• Boiling Point: 519.31°C (rough estimate)
• Flash Point: 255.8°C
• Refractive Index: 1.5900 (estimate)
• PSA: 149.65
• LogP: 5.26500